3-Chloro-4-(phenethyloxy)aniline

• IUPAC Name: 3-chloro-4-(2-phenylethoxy)aniline
• InChI: InChI=1S/C14H14ClNO/c15-13-10-12(16)6-7-14(13)17-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,16H2
• InChI Key: GIJMFNYNDKNZIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=C(C=C(C=C2)N)Cl
• Molecular Formula: C14H14ClNO
• Molecular Weight: 247.72 g/mol

Description

3-Chloro-4-(phenethyloxy)aniline, also known as 3-CEPA, is an important organic compound used in a variety of scientific research applications. It is a versatile chemical compound that is both stable and highly reactive, making it an ideal choice for use in laboratory experiments. 3-CEPA is a colorless, volatile liquid that has a strong odor and is soluble in many organic solvents. It is used in the synthesis of a variety of compounds, and its mechanism of action and biochemical and physiological effects are well-known.

Scientific Research Applications

Proteomics Research

3-Chloro-4-(phenethyloxy)aniline: is utilized in proteomics research due to its role in protein characterization and identification. .

Antimalarial Drug Development

This compound has shown promise in the development of antimalarial drugs. .

Pharmacological Studies

The pharmacological properties of 3-Chloro-4-(phenethyloxy)aniline make it a candidate for drug discovery and development. .

Mechanism of Action

Target of Action

It has been used in the synthesis of a novel hybrid drug, artesunate-3-chloro-4 (4-chlorophenoxy) aniline (atsa), which has shown promising antimalarial activity . The targets of this compound are likely to be the same as those of other antimalarial drugs, which typically include various enzymes and proteins essential for the survival and reproduction of malaria parasites .

Mode of Action

The related compound atsa has been shown to have significant antiplasmodial activity . This suggests that 3-Chloro-4-(phenethyloxy)aniline may interact with its targets in a way that inhibits the growth and reproduction of malaria parasites .

Biochemical Pathways

Given its use in the synthesis of atsa, it may be involved in disrupting the biochemical pathways essential for the survival and reproduction of malaria parasites .

Pharmacokinetics

The related compound atsa has been shown to have high intestinal absorption (hia) of over 95% This suggests that 3-Chloro-4-(phenethyloxy)aniline may also have good bioavailability

Result of Action

The related compound atsa has been shown to have significant antiplasmodial activity, suggesting that 3-chloro-4-(phenethyloxy)aniline may also have a similar effect .

Synthesis routes and methods

Procedure details

To a mixture of water (50 ml), ethanol (50 ml) and 50% aqueous sodium hydroxide (25 ml) is added 3-chloro-4-(phenethyloxy)aniline hydrochloride (8.25 g; 0.0290 mol). When the solid is all dissolved, the solution is extracted with ether (3×100 ml). The ether solution is washed with brine, dried over potassium carbonate and concentrated under vacuum to yield 5.16 g (77%) of a tan oil. This oil is distilled at 140° C. under 0.005 ml vacuum to afford the product, a colorless liquid.